Cas no 65-71-4 (Thymine)
Thymine Properties
Names and Identifiers
-
- Thymine
- 2,4-DIHYDROXY-5-METHYLPYRIMIDINE
- 2,4-DIHYDROXY-5-METHYLPYRIMIDINE 5-METHYLURACIL
- 5-METHYL-1,2,4-DIHYDROXYPYRIMIDINE
- 5-METHYL-2,4-DIHYDROXYPYRIMIDINE
- 5-METHYLPYRIMIDINE-2,4-DIOL
- 5-METHYLURACIL
- D-THYMIDINE
- METHYL(5-) URACIL
- THYMIN
- 2,4(1H,3H)-Pyrimidinedione, 5-methyl-
- 2,4-Dihydroxy-5-methylpyrimidin
- 3h)-pyrimidinedione,5-methyl-4(1h
- 4(1H,3H)-Pyrimidinedione,5-methyl-2
- 5-Methyl-2,4(1H,3H)-pyrimidinedione
- 5-Methyl-2,4-dioxypyrimidine
- 5-Methylpyrimidine-2,4-dione
- thymin(purinebase)
- 5-Methylpyrimidine-2,4(1H,3H)-dione
- THYMIN(RG)
- Clospirazine
- ThyMine 5GR
- THYMINE extrapure
- Zidovudine Related CoMpound C
- Thymine anhydrate
- Thymin (purine base)
- 5-Methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
- 5-methyl-1H-pyrimidine-2,4-dione
- 5-Methyl Uracil
- 4-Hydroxy-5-methylpyrimidin-2(1H)-one
- NSC14705
- QR26YLT7LT
- 5-Methylpyrimidine-2,4(1H,3H)-dione (Thymine)
- +Expand
-
- MFCD00006026
- RWQNBRDOKXIBIV-UHFFFAOYSA-N
- 1S/C5H6N2O2/c1-3-2-6-5(9)7-4(3)8/h2H,1H3,(H2,6,7,8,9)
- O=C1C(C([H])([H])[H])=C([H])N([H])C(N1[H])=O
- 117880
Computed Properties
- 126.04300
- 2
- 2
- 0
- 126.042927
- 9
- 195
- 0
- 0
- 0
- 0
- 0
- 1
- -0.6
- 9
- 0
- 58.2
- 126.11
Experimental Properties
- -0.62840
- 65.72000
- 9398
- 1.5090 (estimate)
- Soluble in hot water. Slightly soluble in alcohol.
- 234.21°C (rough estimate)
- ~320 °C (dec.) (lit.)
- 198 oC
- 3820mg/L (at 25 °C)
- Powder
- Stable. Incompatible with strong oxidizing agents.
- It is poorly soluble in water at room temperature, slightly soluble in alcohol, soluble in lye, acid, formamide, DMF and pyridine
- Sensitive to light
- 9.94(at 25℃)
- 1.3541 (rough estimate)
Thymine Security Information
- XP2100000
- 2
- S24/25
- S22-S24/25
- R36/37/38
- Xi
- NONH for all modes of transport
- H303
- P312
- warning
- Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
- R36: eye irritation. R36/37/38: irritating to eyes, respiratory tract and skin.
- Warning
- Yes
Thymine Customs Data
- 2933599090
-
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Thymine Price
Thymine Suppliers
Thymine Related Literature
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1. Synthesis and serotonergic activity of a series of 2-(N-benzyl)carboxamido-5-substituted-N,N-dimethyltryptamine derivatives: novel antagonists for the vascular 5-HT1B-like receptorsGerard P. Moloney,Graeme R. Martin,Neil Mathews,Heather Hobbs,Susan Dodsworth,Pang Yih Sang,Cameron Knight,Miles Maxwell,Robert C. Glen J. Chem. Soc. Perkin Trans. 1 1999 2699
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Akshata Nayak,Pramod K. Sahu,Jayoung Song,Sang Kook Lee,Lak Shin Jeong Org. Biomol. Chem. 2015 13 9236
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Michael Dalager,Nicolai K. Andersen,Pawan Kumar,Poul Nielsen,Pawan K. Sharma Org. Biomol. Chem. 2015 13 7040
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Moolchand Kurmi,Archana Sahu,Shobhit Kumar Tiwari,Saranjit Singh RSC Adv. 2017 7 18803
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Pardhasaradhi Satha,Giriteja Illa,Arindam Ghosh,Chandra Shekhar Purohit RSC Adv. 2015 5 74457
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Gabriele Kociok-K?hn,Mary F. Mahon,Kieran C. Molloy,Gareth J. Price,Timothy J. Prior,Douglas R. G. Smith Dalton Trans. 2014 43 7734
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7. Organocatalytic enantioselective synthesis of acyclic pyrimidine nucleosides by aza-Michael reactionSu-Jeong Lee,Jun-Gi Ahn,Jihwan Seo,Heun-Jong Ha,Chang-Woo Cho Org. Biomol. Chem. 2018 16 9477
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Xiaojiang Duan,Xuran Zhang,Qianqian Gan,Si'an Fang,Qing Ruan,Xiaoqing Song,Junbo Zhang Med. Chem. Commun. 2018 9 705
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Manojkumar Varada,Namrata D. Erande,Vaijayanti A. Kumar RSC Adv. 2015 5 97824
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Manojkumar Varada,Namrata D. Erande,Vaijayanti A. Kumar RSC Adv. 2015 5 97824